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Compound of Interest

Compound Name: Trioctylamine hydrochloride

Cat. No.: B075046 Get Quote

Essential Safety and Handling Guide for
Trioctylamine Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Trioctylamine hydrochloride in a laboratory setting. It is designed

for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this substance.

Hazard Identification and Classification
Trioctylamine hydrochloride is the salt of the tertiary amine Trioctylamine. While a specific

Safety Data Sheet (SDS) for the hydrochloride salt is not readily available, the hazard profile is

expected to be dominated by the properties of the parent amine. Based on the available data

for Trioctylamine, the compound is classified as follows:

Skin Irritation: Category 2[1]

Serious Eye Irritation: Category 2[1]

Reproductive Toxicity: Category 1B (May damage fertility or the unborn child)[1]

Specific Target Organ Toxicity (Repeated Exposure): Category 1 (Causes damage to organs

through prolonged or repeated exposure)[1]
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Hazardous to the Aquatic Environment (Acute): Category 1 (Very toxic to aquatic life)[1]

Hazardous to the Aquatic Environment (Chronic): Category 1 (Very toxic to aquatic life with

long lasting effects)[1]

Signal Word: Danger[1]

Physical and Chemical Properties
Quantitative data for Trioctylamine hydrochloride is limited. The following table summarizes

key data for the parent compound, Trioctylamine, and the available data for its hydrochloride

salt.

Property Value Source

Trioctylamine Hydrochloride

Molecular Formula C24H52ClN [2]

Molecular Weight 390.1 g/mol [2]

Trioctylamine (Parent

Compound)

CAS Number 1116-76-3 [3]

Molecular Formula C24H51N [3]

Molecular Weight 353.67 g/mol [4]

Melting Point -34 °C [3]

Boiling Point 365-367 °C at 1 atm [3]

Density 0.810 g/mL at 20 °C [3]

Flash Point >230 °F (>110 °C) [3]

Solubility in Water 0.050 mg/L [3]
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Strict adherence to the following PPE is mandatory to minimize exposure and ensure personal

safety.

Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1] A face shield should be

worn if there is a risk of

splashing.

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber,

inspect before use).[5] A lab

coat or chemical-resistant

apron. Closed-toe shoes.

Prevents skin contact which

can cause irritation.[1]

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood). If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator with appropriate

cartridges should be used.[1]

Protects against inhalation of

vapors or aerosols which may

cause respiratory irritation.

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of Trioctylamine
hydrochloride from receipt to disposal.

4.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents and acids.[6]
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Keep the container tightly closed when not in use.[7]

Store in a locked cabinet or area accessible only to authorized personnel.[1]

4.2. Preparation and Use

Conduct all work in a certified chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[6]

Before handling, review the Safety Data Sheet for Trioctylamine and this guide.

Wear the appropriate PPE as detailed in Section 3.

Avoid generating aerosols or dust.

Do not eat, drink, or smoke in the work area.[1]

Wash hands thoroughly after handling.[1]

4.3. Accidental Release Measures

Minor Spill:

Evacuate the immediate area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.[8]

Clean the spill area with a suitable decontaminating agent.

Major Spill:

Evacuate the laboratory and alert others.
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Contact the institution's emergency response team.

Prevent the spill from entering drains or waterways.[8]

Disposal Plan
All waste containing Trioctylamine hydrochloride must be treated as hazardous waste.

Waste Collection:

Collect all waste, including contaminated PPE and absorbent materials, in a designated,

labeled, and sealed hazardous waste container.

Disposal:

Dispose of the hazardous waste through a licensed contractor, in accordance with all

local, state, and federal regulations.[1] Do not dispose of it down the drain.

Emergency Procedures
6.1. First Aid Measures

In case of Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also

under the eyelids. Get immediate medical attention.[6]

In case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15

minutes. Remove contaminated clothing. If skin irritation persists, call a physician.[6]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[6]

If Swallowed: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[7]

6.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR10063_msds.pdf
https://www.benchchem.com/product/b075046?utm_src=pdf-body
https://www.echemi.com/sds/tri-n-octylamine-pd20150901280.html
https://www.fishersci.com/store/msds?partNumber=AC140285000&productDescription=TRI-NORMAL-OCTYLAMINE%2C+9+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140285000&productDescription=TRI-NORMAL-OCTYLAMINE%2C+9+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140285000&productDescription=TRI-NORMAL-OCTYLAMINE%2C+9+500ML&vendorId=VN00032119&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0120-0927JGHEEN.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1024262110_TRIOCTYLAMINECASNO1116-76-3MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: Thermal decomposition can produce toxic fumes, including nitrogen oxides

and carbon oxides.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Visual Workflow Diagrams
The following diagrams illustrate the key procedural workflows for handling Trioctylamine
hydrochloride.
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Figure 1: Standard Handling Workflow
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Figure 1: Standard Handling Workflow
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Figure 2: Emergency Response Protocol
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Figure 2: Emergency Response Protocol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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